Cas no 914613-35-7 (1H-1-Ethyl Candesartan Cilexetil)

1H-1-Ethyl Candesartan Cilexetil structure

914613-35-7 structure

Product Name:1H-1-Ethyl Candesartan Cilexetil

CAS No:914613-35-7

Molecular Formula:C₃₅H₃₈N₆O₆

Molecular Weight:638.712828159332

MDL:MFCD18382323

CID:996425

1H-1-Ethyl Candesartan Cilexetil Properties

Names and Identifiers

- 1H-1-Ethyl Candesartan Cilexetil
- 1-cyclohexyloxycarbonyloxyethyl 2-ethoxy-3-[[4-[2-(1-ethyltetrazol-5-yl)phenyl]phenyl]methyl]benzimidazole-4-carboxylate
- 1H-1-ETHYL AND 2H-2-ETHYL CANDESARTAN CILEXETIL (MIXTURE)
- 1-[[(Cyclohexyloxy)carbonyl]oxy]ethyl 2-ethoxy-1-[[2′-(1-ethyl-1H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1H-benzimidazole-7-carboxylate (ACI)
- MDL： MFCD18382323
- InChIKey： HKUZPIFWPFYKBZ-UHFFFAOYSA-N
- Inchi： 1S/C35H38N6O6/c1-4-41-32(37-38-39-41)28-15-10-9-14-27(28)25-20-18-24(19-21-25)22-40-31-29(16-11-17-30(31)36-34(40)44-5-2)33(42)45-23(3)46-35(43)47-26-12-7-6-8-13-26/h9-11,14-21,23,26H,4-8,12-13,22H2,1-3H3
- SMILES： O=C(OC1CCCCC1)OC(C)OC(C1C2=C(N=C(N2CC2C=CC(C3C(C4N(CC)N=NN=4)=CC=CC=3)=CC=2)OCC)C=CC=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 14
Heavy Atom Count: 47

Experimental Properties

Melting Point: 90-93°C
Density: 1.32

1H-1-Ethyl Candesartan Cilexetil Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P006MRC-1mg	1H-1-Ethyl Candesartan Cilexetil	914613-35-7	≥98%	1mg	$100.00	2024-04-20
A2B Chem LLC	AD08632-1mg	1H-1-Ethyl Candesartan Cilexetil	914613-35-7	≥98%	1mg	$52.00	2024-05-20
Cooke Chemical	M8018747-5mg	1H-1-ethylCandesartanCilexetil	914613-35-7	98%	5mg	RMB 3400.00	2023-09-07
TRC	E900870-10mg	1H-1-Ethyl Candesartan Cilexetil	914613-35-7		10mg	$ 221.00	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H913064-5mg	1H-1-ethyl Candesartan Cilexetil	914613-35-7	98%	5mg	￥3,825.00
SHENG KE LU SI SHENG WU JI SHU	sc-213633-10 mg	1H-1-Ethyl Candesartan Cilexetil,	914613-35-7	≥96%	10mg	￥2,407.00	2023-07-11
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci19756-1mg	1H-1-ethyl Candesartan Cilexetil	914613-35-7	98%	1mg	￥680.00	2023-09-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR2036-20MG	1H-1-Ethyl Candesartan Cilexetil	914613-35-7		20mg	¥5670.75	2023-10-14

1H-1-Ethyl Candesartan Cilexetil Synthesis

Synthetic Circuit 1

145040-37-5

64-67-5

914613-35-7

914613-36-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 3 - 4 h, heated; cooled
1.2 Reagents: Water

Reference

: Investigation and structural elucidation of a process related impurity in candesartan cilexetil by LC/ESI-ITMS and NMR

Raman, Bhanu; et al, Journal of Pharmaceutical and Biomedical Analysis, 2011, 56(2), 256-263

Synthetic Circuit 2

145040-37-5

75-03-6

914613-35-7

914613-36-8

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; 1 h, rt
1.2 24 h, rt

Reference

: Identification, synthesis and structural determination of some impurities of candesartan cilexetil

Havlicek, Jaroslav; et al, Collection of Czechoslovak Chemical Communications, 2009, 74(2), 347-362

Synthetic Circuit 3

170791-09-0

914613-35-7

914613-36-8

Reaction Conditions

1.1 Solvents: Acetonitrile , Water ; 10 h, reflux; 2 h, rt; 10 h, rt
2.1 Reagents: Potassium carbonate Solvents: Acetone ; 1 h, rt
2.2 24 h, rt

Reference

: Identification, synthesis and structural determination of some impurities of candesartan cilexetil

Havlicek, Jaroslav; et al, Collection of Czechoslovak Chemical Communications, 2009, 74(2), 347-362

1H-1-Ethyl Candesartan Cilexetil Raw materials

1H-1-Ethyl Candesartan Cilexetil Preparation Products

1H-1-Ethyl Candesartan Cilexetil Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:914613-35-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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10. Front cover

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